Cas no 1009334-28-4 (4,5-Dibromonicotinic acid)

4,5-Dibromonicotinic acid structure

4,5-Dibromonicotinic acid structure

Product Name:4,5-Dibromonicotinic acid

CAS No:1009334-28-4

MF:C₆H₃Br₂NO₂

MW:280.901520013809

CID:1031541

PubChem ID:59704609

Update Time:2025-04-20

4,5-Dibromonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dibromonicotinic acid
- AGN-PC-0D2NHY
- AK127033
- KB-239453
- SureCN659061
- AT15963
- A897292
- 1009334-28-4
- SCHEMBL659061
- CS-0339953
- IHKYGDGPCRXNHQ-UHFFFAOYSA-N
- AKOS016012601
- DTXSID00732697
- 4,5-dibromopyridine-3-carboxylic acid
- DB-106244
- 4,5-Dibromonicotinicacid
- MDL： MFCD13191765
- Inchi： 1S/C6H3Br2NO2/c7-4-2-9-1-3(5(4)8)6(10)11/h1-2H,(H,10,11)
- InChI Key： IHKYGDGPCRXNHQ-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=CC=1C(=O)O)Br

Computed Properties

Exact Mass: 280.85100g/mol
Monoisotopic Mass: 278.85305g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.2Å²

4,5-Dibromonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM177544-1g	4,5-dibromonicotinic acid	1009334-28-4	95%	1g	$456	2021-08-05
Chemenu	CM177544-1g	4,5-dibromonicotinic acid	1009334-28-4	95%	1g	$456	2022-06-14
Ambeed	A129637-1g	4,5-Dibromonicotinic acid	1009334-28-4	95%	1g	$508.0	2024-04-26

4,5-Dibromonicotinic acid Related Literature

1. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

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